Cas no 1292835-88-1 (1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine)

• Product Name: 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine
• CAS No: 1292835-88-1
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 1091373
• PubChem ID: 69674903
• Update Time: 2025-06-08

1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine
• 1-methylimidazo[4,5-b]pyridin-5-amine
• 1292835-88-1
• 1-Methyl-1H-imidazo[4,5-b]pyridin-6-amine
• DB-147603
• SCHEMBL6125859

• Inchi： 1S/C7H8N4/c1-11-4-10-7-6(11)2-5(8)3-9-7/h2-4H,8H2,1H3
• InChI Key： PRRMFMOBLPNVCU-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2=C1C=C(C=N2)N

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine

Professional Introduction to 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine (CAS No. 1292835-88-1)

1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1292835-88-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen atoms in its molecular framework imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine consists of a fused imidazole ring and a pyridine ring, with a methyl group attached at the 1-position and an amine group at the 5-position. This configuration contributes to its versatility in forming hydrogen bonds and participating in various biochemical interactions. The presence of multiple nitrogen atoms also enhances its potential as a ligand for enzymes and receptors involved in critical cellular processes.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their demonstrated efficacy in modulating inflammatory pathways, neurotransmitter systems, and metabolic processes. 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine has been studied for its potential role in inhibiting specific enzymes and receptors that are implicated in chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. Preliminary research suggests that this compound may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in developing novel therapeutic strategies.

One of the most compelling aspects of 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine is its ability to interact with biological targets through multiple mechanisms. For instance, its imidazopyridine core can bind to certain kinases and phosphodiesterases, which are key regulators of cell signaling pathways. Additionally, the amine group at the 5-position provides a site for further chemical modification, allowing researchers to tailor its pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive candidate for structure-based drug design and optimization.

The synthesis of 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic system efficiently. These synthetic approaches not only enhance the accessibility of the compound but also provide opportunities for exploring analogues with improved biological activity.

Recent advancements in computational chemistry have further accelerated the exploration of 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine as a drug candidate. Molecular docking studies have been conducted to predict its binding affinity to various biological targets, including protein kinases and transcription factors. These simulations have helped identify key interactions that contribute to its biological effects, providing insights into potential mechanisms of action. Such computational analyses are crucial for guiding experimental investigations and optimizing lead compounds for clinical development.

In vitro studies have demonstrated that 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine exhibits promising activity against several disease-relevant targets. For example, it has shown inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in many cancer types. Furthermore, its interaction with adenosine receptors has been explored for potential applications in treating neurological disorders characterized by impaired adenosine signaling. These findings underscore the compound's therapeutic potential and highlight its suitability for further preclinical evaluation.

The pharmacokinetic profile of 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine is another critical aspect that has been investigated. Initial pharmacokinetic studies indicate that it exhibits moderate solubility in water and favorable bioavailability when administered orally or intravenously. These characteristics are essential for ensuring effective delivery to target tissues and achieving therapeutic concentrations. Additionally, metabolic stability studies have revealed that the compound undergoes predictable biotransformation pathways, which can be leveraged to design more stable analogues with improved pharmacokinetic properties.

As research continues to unfold new frontiers in medicinal chemistry, 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine remains a compelling candidate for further exploration. Its unique structural features and versatile biological interactions position it as a promising scaffold for developing novel therapeutics across multiple therapeutic areas. Future studies will focus on refining synthetic routes, optimizing pharmacological profiles through structure-based drug design, and conducting rigorous preclinical assessments to validate its clinical potential.

The integration of high-throughput screening technologies with traditional pharmacological assays is expected to expedite the discovery process for derivatives of 1-Methyl-1H-imidazo[4,5-b]pyridin-5-amine. By systematically evaluating large libraries of compounds for biological activity, researchers can rapidly identify lead candidates with enhanced efficacy and reduced toxicity. This approach aligns with contemporary trends in drug discovery that emphasize efficiency and precision in identifying novel therapeutics.

In conclusion,1-Methyl-1H-imidazo[4,5-b]pyridin-5-aminedemonstrates significant promise as a pharmaceutical intermediate due to its unique chemical structure and multifaceted biological interactions. Ongoing research efforts are focused on elucidating its mechanisms of action while optimizing synthetic methodologies for scalable production. As our understanding of disease pathways continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics aimed at addressing unmet medical needs.